Cas no 1356953-45-1 (Tert-butyl trans-4-(pyrrolidin-1-ylmethyl)cyclohexylcarbamate)

• Product Name: Tert-butyl trans-4-(pyrrolidin-1-ylmethyl)cyclohexylcarbamate
• CAS No: 1356953-45-1
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 4823080
• Update Time: 2025-11-01

Tert-butyl trans-4-(pyrrolidin-1-ylmethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (trans-4-(pyrrolidin-1-ylmethyl)cyclohexyl)carbamate
• TERT-BUTYL TRANS-4-(PYRROLIDIN-1-YLMETHYL)CYCLOHEXYLCARBAMATE
• tert-butyl N-[4-(pyrrolidin-1-ylmethyl)cyclohexyl]carbamate
• tert-butyl(trans-4-(pyrrolidin-1-ylmethyl)cyclohexyl)carbamate
• Tert-butyl trans-4-(pyrrolidin-1-ylmethyl)cyclohexylcarbamate

• Inchi： 1S/C16H30N2O2/c1-16(2,3)20-15(19)17-14-8-6-13(7-9-14)12-18-10-4-5-11-18/h13-14H,4-12H2,1-3H3,(H,17,19)
• InChI Key： MSEQZQUQJNSYIK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CN2CCCC2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 3
• Topological Polar Surface Area: 41.6

Additional information on Tert-butyl trans-4-(pyrrolidin-1-ylmethyl)cyclohexylcarbamate

Comprehensive Overview of Tert-butyl trans-4-(pyrrolidin-1-ylmethyl)cyclohexylcarbamate (CAS No. 1356953-45-1)

Tert-butyl trans-4-(pyrrolidin-1-ylmethyl)cyclohexylcarbamate (CAS No. 1356953-45-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a pyrrolidine ring and a cyclohexylcarbamate moiety, makes it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in Tert-butyl trans-4-(pyrrolidin-1-ylmethyl)cyclohexylcarbamate is reflected in the increasing number of scientific publications and patent filings. One of the reasons for its popularity is its role in the synthesis of small molecule drugs, which are a hot topic in modern pharmacology. With the rise of personalized medicine and targeted therapies, compounds like this are becoming indispensable tools for chemists and pharmacologists. Additionally, its carbamate functional group is known for enhancing the stability and bioavailability of drug candidates, making it a valuable asset in preclinical research.

From a structural perspective, the trans-4-(pyrrolidin-1-ylmethyl)cyclohexyl backbone of this compound provides a rigid framework that can improve binding affinity to biological targets. This feature is particularly relevant in the design of GPCR (G-protein-coupled receptor) modulators, a class of proteins that are critical in signal transduction and are targeted by nearly 40% of FDA-approved drugs. The tert-butyl group, on the other hand, offers steric protection, which can be crucial for optimizing the pharmacokinetic properties of drug candidates.

In recent years, the demand for high-purity intermediates like Tert-butyl trans-4-(pyrrolidin-1-ylmethyl)cyclohexylcarbamate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Researchers are also exploring its potential in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in drug development that aims to degrade disease-causing proteins. This aligns with the current trend of focusing on targeted protein degradation as a therapeutic strategy.

Another area where this compound is making waves is in the field of neuropharmacology. The pyrrolidine ring is a common motif in many CNS-active drugs, and its presence in this molecule suggests potential applications in treating neurological disorders. With the global burden of neurodegenerative diseases like Alzheimer's and Parkinson's on the rise, the search for novel neuroprotective agents has never been more urgent. This compound could play a pivotal role in addressing these unmet medical needs.

From a synthetic chemistry standpoint, Tert-butyl trans-4-(pyrrolidin-1-ylmethyl)cyclohexylcarbamate is often prepared via multi-step organic reactions, including reductive amination and carbamate formation. These processes are well-documented in the literature, making it accessible to researchers worldwide. The compound's stability under standard laboratory conditions further enhances its utility as a reliable intermediate in complex synthetic pathways.

In conclusion, Tert-butyl trans-4-(pyrrolidin-1-ylmethyl)cyclohexylcarbamate (CAS No. 1356953-45-1) is a compound of immense scientific and industrial significance. Its applications span across drug discovery, neuropharmacology, and targeted protein degradation, making it a subject of ongoing research. As the pharmaceutical industry continues to evolve, this compound is poised to remain at the forefront of innovation, offering new possibilities for therapeutic development.